7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline

• Molecular Formula: C17H17F3N2O2S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-[7-methoxy-4-(trifluoromethyl)quinolin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C17H17F3N2O2S/c1-24-11-4-5-12-13(17(18,19)20)9-15(21-14(12)8-11)25-10-16(23)22-6-2-3-7-22/h4-5,8-9H,2-3,6-7,10H2,1H3
• InChI Key: ZRXVWIJAYNMEKM-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=CC(=N2)SCC(=O)N3CCCC3)C(F)(F)F

Description

7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline, also known as MQT-14276, is a novel quinoline derivative that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, making it a topic of interest for researchers in the field of pharmacology.

Mechanism of Action

The mechanism of action of 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline is not fully understood. However, studies have shown that it inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline has been shown to have other biochemical and physiological effects. Studies have shown that it can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline in lab experiments is its potency. It has been shown to have a high level of activity against cancer cells, making it a valuable tool for studying cancer biology. However, one limitation is that it is not yet fully understood how it interacts with other drugs or compounds, which could affect its efficacy in combination therapies.

Future Directions

There are several future directions for research on 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline. One area of interest is its potential use in combination therapies with other anti-cancer drugs. Another area of interest is its potential use in the treatment of other diseases, such as infectious diseases or autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline and its potential side effects.

Synthesis Methods

The synthesis of 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline involves the reaction of 7-methoxy-4-trifluoromethylquinoline with 2-oxo-2-(1-pyrrolidinyl)ethyl mercaptan in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline has been studied for its potential use in various scientific research applications. One of the main areas of interest has been its potential as a therapeutic agent for the treatment of cancer. Studies have shown that 7-Methoxy-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}-4-(trifluoromethyl)quinoline has potent anti-tumor activity, making it a promising candidate for further development.